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Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742

Lauryl Myristate: A Comprehensive Technical
Guide

CAS Number: 2040-64-4

This technical guide provides an in-depth overview of Lauryl Myristate, also known as dodecyl
tetradecanoate, a fatty acid ester with the chemical formula C26H5202.[1] It is widely used in
the cosmetics industry as an emollient, skin-conditioning agent, and co-emulsifier in
formulations like creams and lotions.[1] This document is intended for researchers, scientists,
and drug development professionals, offering detailed information on its chemical and physical
properties, safety data, and relevant experimental protocols.

Chemical and Physical Properties

Lauryl myristate is a white, waxy solid at room temperature.[1] A summary of its key chemical
and physical properties is presented in Table 1.
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Property Value Source
CAS Number 2040-64-4 [1112]
Molecular Formula C26H5202
Molecular Weight 396.69 g/mol
IUPAC Name dodecyl tetradecanoate
Myristic acid, dodecyl ester;
Synonyms Dodecyl myristate; n-
Dodecanyl myristate
Appearance White solid
Boiling Point 438.7 °C at 760 mmHg
Flash Point 225.6 °C
Density 0.86 g/cm?3

Vapor Pressure

6.79E-08 mmHg at 25°C

logP (o/w)

11.994 (estimated)

Water Solubility

3.481e-007 mg/L at 25 °C

(estimated)

Safety Data Sheet (SDS) Information

The safety profile of lauryl myristate has been evaluated, and it is generally considered safe

for its intended use in cosmetics. The primary hazard identified is the potential for serious eye

irritation.

GHS Hazard Information

Hazard Class Hazard Statement Pictogram Signal Word
Serious eye )
o H319: Causes serious ]
damage/eye irritation o GHSO07 Warning
eye irritation
(Category 2A)
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Source:

Toxicological Summary

Toxicological studies on lauryl myristate and related fatty acid esters indicate a low potential
for acute toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that
myristic acid and its esters, including lauryl myristate, are safe as cosmetic ingredients in the
present practices of use and concentration.

Test Result Species Source

> 5000 mg/kg (for
Lauryl Myristyl Rat
Alcohol)

Acute Oral Toxicity
(LD50)

> 10200 mg/kg (for
Lauryl Myristyl Rabbit
Alcohol)

Acute Dermal Toxicity
(LD50)

) o Not irritating to ]
Skin Irritation o o Rabbit
minimally irritating

o Minimally to seriously _
Eye Irritation S Rabbit
irritating

Experimental Protocols

The following sections detail the methodologies for key toxicological assessments based on
OECD guidelines, which are standard procedures for evaluating the safety of chemical
substances.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.

o Test Animal: Healthy, young adult albino rabbit.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Application: A dose of 0.5 g of lauryl myristate (moistened with a small amount of water to
ensure good contact with the skin) is applied to a small area of the skin (approximately 6
cm?) and covered with a gauze patch and semi-occlusive dressing.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema and edema at 1, 24, 48, and 72 hours, and if necessary, for up to 14 days to
assess the reversibility of any effects.

Scoring: The degree of skin reaction is rated according to a numerical scoring system.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Test Animal: Healthy, young adult albino rabbit.

Procedure: A single dose of 0.1 g of solid lauryl myristate is instilled into the conjunctival
sac of one eye of the animal. The eyelids are then held together for about one second. The
other eye remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application. Observations may continue
for up to 21 days to determine the reversibility of any effects.

Scoring: Ocular lesions are scored using a standardized system. The use of topical
anesthetics and systemic analgesics is recommended to minimize pain and distress.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance.
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o Test Animal: Healthy, young adult rats (usually females).

e Dosing: The test substance is administered in a single dose by gavage. The procedure starts
with a dose expected to produce some signs of toxicity without mortality, selected from fixed
dose levels of 5, 50, 300, and 2000 mg/kg body weight.

e Procedure: A stepwise procedure is used where the outcome of dosing at one level
determines the dose for the next animal. This continues until the dose causing evident
toxicity or no effects at the highest dose is identified.

o Observation: Animals are observed for mortality, clinical signs, and body weight changes for
at least 14 days. A gross necropsy is performed at the end of the study.

Mandatory Visualizations
General Signaling Pathway for Surfactant-Iinduced Skin
Irritation

While specific signaling pathways for lauryl myristate-induced skin irritation are not well-
documented, a general mechanism for surfactant-induced irritation involves the disruption of
the skin barrier, leading to the release of inflammatory mediators.
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Caption: Hypothetical signaling pathway for surfactant-induced skin irritation.

Experimental Workflow for Safety Assessment of a
Cosmetic Ingredient

The safety assessment of a cosmetic ingredient like lauryl myristate follows a structured
workflow, starting from data collection to the final risk assessment.
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Phase 1: Data Gathering & Hazard Identification

Ingredient Identification
(Lauryl Myristate)

Literature Review
(Physicochemical, Toxicological Data)

In Silico Assessment
(QSAR, Read-Across)

Phase 2: In ;{itro Testing

Skin Irritation/Corrosion
(e.g., Reconstructed Human Epidermis Test)

Eye Irritation
(e.g., BCOP, ICE)

Genotoxicity
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|
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Phase 4: Risk Ai 'sessment
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Final Safety Report
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Caption: General workflow for the safety assessment of a cosmetic ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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